2-Isobutoxy-2-phenylacetic acid

Specification

• CAS No.: 1016726-15-0
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-(2-methylpropoxy)-2-phenylacetic acid
• Standard InChI: InChI=1S/C12H16O3/c1-9(2)8-15-11(12(13)14)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,13,14)
• Standard InChI Key: SMIQLHGQFUBFOC-UHFFFAOYSA-N
• SMILES: CC(C)COC(C1=CC=CC=C1)C(=O)O
• Canonical SMILES: CC(C)COC(C1=CC=CC=C1)C(=O)O

Introduction

2-Isobutoxy-2-phenylacetic acid is a chemical compound with the molecular formula C12H16O3 and the Chemical ID 24694108 according to PubChem. It belongs to a class of compounds known for their potential applications in organic synthesis and pharmaceutical research. This article aims to provide a comprehensive overview of 2-isobutoxy-2-phenylacetic acid, including its properties, synthesis, and potential applications.

Synthesis and Preparation

The synthesis of 2-isobutoxy-2-phenylacetic acid typically involves the reaction of phenylacetic acid with isobutyl alcohol in the presence of a suitable catalyst. This process can be optimized to achieve high yields and purity, depending on the specific conditions and reagents used.

Synthesis Steps:

• Starting Materials: Phenylacetic acid and isobutyl alcohol.

• Catalyst: Typically an acid catalyst like sulfuric acid or hydrochloric acid.

• Reaction Conditions: Heating under reflux for several hours.

• Purification: Recrystallization or distillation to achieve high purity.

Potential Applications

While specific applications of 2-isobutoxy-2-phenylacetic acid are not widely documented, compounds with similar structures have been explored for their biological activities, including anti-inflammatory and anticancer properties. The presence of the phenyl ring and the isobutoxy group could potentially confer unique biological properties to this compound.

Biological Activity:

• Anti-inflammatory Activity: Similar compounds have shown potential as COX-2 inhibitors, which are used to treat inflammation.

• Anticancer Activity: The phenylacetic acid backbone is found in compounds with anticancer properties, suggesting potential for further research.

Research Findings and Future Directions

Current research on 2-isobutoxy-2-phenylacetic acid is limited, but its structural similarity to other biologically active compounds suggests potential avenues for investigation. Future studies could focus on synthesizing derivatives with enhanced biological activity or exploring its use as an intermediate in the synthesis of more complex molecules.

Future Research Directions:

• Biological Screening: Evaluate the compound's activity against various biological targets.

• Derivative Synthesis: Modify the compound to enhance its biological properties.

• Pharmaceutical Applications: Investigate its potential as a precursor or intermediate in drug synthesis.